Cas no 339100-37-7 (2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone)

• Product Name: 2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone
• CAS No: 339100-37-7
• CID: 4648747
• Update Time: 2025-05-24

2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

Additional information on 2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone

2-(4-Fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone: A Comprehensive Overview

The compound with CAS number 339100-37-7, known as 2-(4-fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a sulfinyl group attached to a fluorophenyl ring and a hydroxymethyl-substituted aromatic ring. The molecule's structure provides a platform for exploring its potential applications in drug design and material science.

Recent studies have highlighted the importance of sulfinyl-containing compounds in medicinal chemistry. The sulfinyl group, as seen in 2-(4-fluorophenyl)sulfinyl, is known to enhance the bioavailability and stability of drugs. This makes the compound a promising candidate for developing new therapeutic agents. Researchers have also explored the role of the hydroxymethyl group in the molecule's reactivity and selectivity, which could be crucial for designing drugs targeting specific biological pathways.

The synthesis of 2-(4-fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has been particularly effective in achieving high yields and purity levels. These advancements have made the compound more accessible for further research and development.

In terms of applications, this compound has shown potential in several areas. Its antioxidant properties have been studied extensively, making it a candidate for use in cosmetics and food additives. Additionally, its ability to act as a precursor in the synthesis of more complex molecules has opened new avenues in materials science.

The latest research on this compound has focused on its interactions with biological systems. Studies have shown that it exhibits selective binding to certain proteins, which could be exploited for developing diagnostic tools or therapeutic agents. Furthermore, its ability to modulate enzyme activity suggests potential applications in treating various diseases.

In conclusion, 2-(4-fluorophenyl)sulfinyl-1-(4-hydroxy-3,5-dimethylphenyl)-1-ethanone is a versatile compound with a wide range of potential applications. Its unique structure and functional groups make it an interesting subject for further research, particularly in the fields of drug discovery and materials science.